Cas no 2172274-75-6 (4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxybutanoic acid)

• Product Name: 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxybutanoic acid
• CAS No: 2172274-75-6
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6330284
• PubChem ID: 165816698
• Update Time: 2025-10-31

4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxybutanoic acid
• 4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}-2-hydroxybutanoic acid
• EN300-1491820
• 2172274-75-6

• Inchi： 1S/C25H28N2O6/c28-21(23(30)31)10-13-26-22(29)14-25(11-5-12-25)27-24(32)33-15-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,20-21,28H,5,10-15H2,(H,26,29)(H,27,32)(H,30,31)
• InChI Key： DWXATANYQAEQND-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NCCC(C(=O)O)O)=O)CCC1)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 125Ų

Additional information on 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxybutanoic acid

Introduction to 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxybutanoic acid (CAS No. 2172274-75-6) in Modern Chemical Biology

4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxybutanoic acid, identified by its unique Chemical Abstracts Service (CAS) number 2172274-75-6, represents a sophisticated molecular entity with significant implications in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in modulating biological pathways and its role as a key intermediate in the synthesis of bioactive molecules.

The structural composition of 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxybutanoic acid is a testament to the ingenuity of modern organic synthesis. The presence of a fluoren-9-yl methoxycarbonyl group underscores its synthetic versatility, while the cyclobutylacetamido moiety introduces rigidity and specific steric constraints that can influence its interactions with biological targets. These features make it a promising candidate for further exploration in drug discovery and molecular medicine.

In recent years, there has been a surge in interest regarding the development of novel compounds that can selectively interact with biological systems. The fluoren-9-yl moiety, known for its fluorescence properties, has been extensively utilized in probes and imaging agents, making this compound particularly relevant for diagnostic applications. Additionally, the methoxycarbonyl group enhances the stability of the compound, facilitating its handling and integration into complex synthetic pathways.

The cyclobutylacetamido part of the molecule introduces a unique pharmacophore that can potentially engage with specific protein targets. Cyclobutane derivatives are known for their ability to modulate enzyme activity and receptor binding, often leading to enhanced binding affinity and selectivity. This structural feature positions 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxybutanoic acid as a valuable tool in the development of targeted therapies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that this molecule can interact with various enzymes and receptors, suggesting multiple potential therapeutic applications. For instance, preliminary studies indicate that it may exhibit inhibitory effects on certain kinases and proteases, which are implicated in various diseases.

The hydroxybutanoic acid moiety at the C-terminal end of the molecule adds another layer of complexity, influencing both solubility and metabolic stability. This feature is particularly important in drug design, as it can affect how the compound is processed within an organism. Optimizing these properties can lead to improved bioavailability and reduced side effects.

One of the most exciting aspects of this compound is its potential role in modulating immune responses. The fluorene-based groups are known to exhibit immunomodulatory properties, and when combined with other pharmacophores like cyclobutylacetamido, they can enhance the efficacy of immunotherapeutic strategies. This has significant implications for treating autoimmune diseases and cancer immunotherapy.

Furthermore, the development of 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxybutanoic acid aligns with broader trends in pharmaceutical innovation. There is an increasing demand for personalized medicine, where compounds are tailored to interact specifically with individual patient profiles. The structural versatility of this molecule allows for modifications that can be fine-tuned to target specific genetic or metabolic markers.

In conclusion, 4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}-2-hydroxybutanoic acid (CAS No. 2172274-75-6) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features, combined with recent advancements in computational modeling and synthetic chemistry, position it as a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.